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Introduction

Atu027 is an investigational therapeutic agent composed of a small interfering RNA (siRNA)

encapsulated in a liposomal delivery system.[1][2][3] This formulation, also known as a siRNA-

lipoplex, is designed to specifically target and silence the expression of Protein Kinase N3

(PKN3).[1][2][3] PKN3 is a downstream effector in the phosphoinositide-3-kinase (PI3K)

signaling pathway, which is frequently upregulated in various cancers and plays a crucial role in

invasive cell growth, angiogenesis, and metastasis.[2][3] By inhibiting PKN3, Atu027 aims to

impede tumor progression and the formation of metastases.[1][3] Preclinical studies in mouse

models of pancreatic and prostate cancer have demonstrated the potential of Atu027 to inhibit

tumor growth and, most notably, lymph node and pulmonary metastasis.[1][4][5]

These application notes provide a comprehensive overview and detailed protocols for the

utilization of Atu027 in a preclinical mouse model of pancreatic cancer.
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Atu027 operates through the RNA interference (RNAi) pathway. The siRNA component of

Atu027 is specifically designed to bind to the messenger RNA (mRNA) of PKN3.[2] This binding

leads to the degradation of the PKN3 mRNA, thereby preventing the translation and synthesis

of the PKN3 protein.[2] The reduction in PKN3 levels disrupts downstream signaling pathways

involved in cell migration and invasion.[1] In endothelial cells, inhibition of PKN3 has been

shown to impair tube formation and cell migration, key processes in angiogenesis.[1]

Furthermore, Atu027 treatment has been associated with an increase in VE-cadherin protein

levels, which may enhance endothelial cell function and reduce the colonization of metastatic

cells.[4][5]

Signaling Pathway
The signaling pathway affected by Atu027 is depicted below. Atu027 targets PKN3, a key

kinase in the PI3K pathway, which is critical for tumor cell invasion and metastasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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